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Compound of Interest

Compound Name: Maleic Hydrazide-d2

Cat. No.: B1157156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthesis pathway for

Maleic Hydrazide-d2, a deuterated analog of the plant growth regulator and herbicide, maleic

hydrazide. This document details a proposed experimental protocol, summarizes key

quantitative data, and illustrates the synthesis pathway and a conceptual experimental

workflow.

Introduction
Maleic Hydrazide-d2 (C₄H₂D₂N₂O₂) is a stable isotope-labeled version of maleic hydrazide.[1]

[2] Deuterium-labeled compounds are valuable tools in various scientific disciplines, including

drug metabolism studies, pharmacokinetic research, and as internal standards for quantitative

analysis by mass spectrometry.[1] The synthesis of Maleic Hydrazide-d2 involves the

incorporation of two deuterium atoms into the maleic hydrazide structure, typically at the

olefinic positions.

Proposed Synthesis Pathway
The most direct and plausible pathway for the synthesis of Maleic Hydrazide-d2 is the reaction

of Maleic Anhydride-d2 with hydrazine hydrate. This method is analogous to the well-

established industrial synthesis of non-deuterated maleic hydrazide.[3][4][5]
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Maleic Anhydride-d2 + Hydrazine Hydrate → Maleic Hydrazide-d2

The reaction proceeds via a nucleophilic acyl substitution followed by an intramolecular

cyclization and dehydration to form the stable pyridazinedione ring system.

Core Data Presentation
The following table summarizes the key quantitative data for the starting material and the final

product.
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Compound CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Analytical
Data

Maleic

Anhydride-d2
33225-51-3 C₄D₂O₃ 100.07

Deuterium

incorporation of

≥98% is

commercially

available.

Hydrazine

Hydrate
7803-57-8 H₆N₂O 50.06

Commercially

available in

various

concentrations.
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Maleic

Hydrazide-d2
2398483-97-9 C₄H₂D₂N₂O₂ 114.10

¹H NMR (DMSO-

d₆, predicted): δ

~11.4 (s, 2H,

NH). The signal

for the olefinic

protons (around

6.9 ppm in the

non-deuterated

analog) will be

absent or

significantly

reduced. ¹³C

NMR (DMSO-d₆,

predicted): δ

~156 (C=O),

~130 (C=C). The

C-D coupling will

result in a

characteristic

splitting pattern.

Mass

Spectrometry

(ESI-MS): m/z

[M+H]⁺ = 115.

Experimental Protocols
The following is a proposed experimental protocol for the synthesis of Maleic Hydrazide-d2,

adapted from established methods for the synthesis of maleic hydrazide.[3][5]

Materials:

Maleic Anhydride-d2 (1.0 eq)

Hydrazine hydrate (64-85% solution, 1.5 - 2.0 eq)

Sulfuric acid (catalytic amount)
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Water

Ethanol or other suitable solvent for recrystallization

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add water and concentrated sulfuric acid cautiously.

Addition of Hydrazine Hydrate: To the cooled acidic solution, add hydrazine hydrate dropwise

while maintaining the temperature below 30°C.

Addition of Maleic Anhydride-d2: Add Maleic Anhydride-d2 portion-wise to the reaction

mixture.

Reaction: Heat the mixture to reflux (approximately 95-100°C) and maintain for 2-4 hours.

Cooling and Precipitation: Cool the reaction mixture to room temperature and then further in

an ice bath to facilitate the precipitation of the product.

Isolation: Collect the precipitate by vacuum filtration and wash with cold water.

Purification: Recrystallize the crude product from hot water or ethanol to obtain pure Maleic
Hydrazide-d2.

Drying: Dry the purified product under vacuum.

Note: The reaction yield for the synthesis of non-deuterated maleic hydrazide is reported to be

in the range of 75-97%.[5] A similar yield can be expected for the deuterated analog.

Mandatory Visualizations
Synthesis Pathway Diagram
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Caption: Synthesis pathway of Maleic Hydrazide-d2 from Maleic Anhydride-d2.

Experimental Workflow Diagram
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Caption: A logical workflow for the synthesis and purification of Maleic Hydrazide-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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